Cas no 2168172-04-9 (2,2-diethyl-6-propyl-1,3-oxazinane)
2,2-diethyl-6-propyl-1,3-oxazinane Chemical and Physical Properties
Names and Identifiers
-
- 2,2-diethyl-6-propyl-1,3-oxazinane
- EN300-1279344
- 2168172-04-9
-
- Inchi: 1S/C11H23NO/c1-4-7-10-8-9-12-11(5-2,6-3)13-10/h10,12H,4-9H2,1-3H3
- InChI Key: XJWRJFRTRZYLOZ-UHFFFAOYSA-N
- SMILES: O1C(CCC)CCNC1(CC)CC
Computed Properties
- Exact Mass: 185.177964357g/mol
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 21.3Ų
2,2-diethyl-6-propyl-1,3-oxazinane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279344-1.0g |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279344-50mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 50mg |
$1188.0 | 2023-10-01 | ||
| Enamine | EN300-1279344-100mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 100mg |
$1244.0 | 2023-10-01 | ||
| Enamine | EN300-1279344-250mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 250mg |
$1300.0 | 2023-10-01 | ||
| Enamine | EN300-1279344-500mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 500mg |
$1357.0 | 2023-10-01 | ||
| Enamine | EN300-1279344-1000mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 1000mg |
$1414.0 | 2023-10-01 | ||
| Enamine | EN300-1279344-2500mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 2500mg |
$2771.0 | 2023-10-01 | ||
| Enamine | EN300-1279344-5000mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 5000mg |
$4102.0 | 2023-10-01 | ||
| Enamine | EN300-1279344-10000mg |
2,2-diethyl-6-propyl-1,3-oxazinane |
2168172-04-9 | 10000mg |
$6082.0 | 2023-10-01 |
2,2-diethyl-6-propyl-1,3-oxazinane Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2,2-diethyl-6-propyl-1,3-oxazinane
Introduction to 2,2-Diethyl-6-Propyl-1,3-Oxazinane (CAS No. 2168172-04-9)
2,2-Diethyl-6-propyl-1,3-oxazinane (CAS No. 2168172-04-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazinanes, which are six-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The unique structural features of 2,2-diethyl-6-propyl-1,3-oxazinane make it a valuable candidate for various applications, including drug development and materials science.
The chemical structure of 2,2-diethyl-6-propyl-1,3-oxazinane is characterized by the presence of two ethyl groups and one propyl group attached to the nitrogen atom of the oxazinane ring. This specific substitution pattern imparts unique physical and chemical properties to the compound, making it an interesting subject for both academic and industrial research.
In recent years, there has been a growing interest in the synthesis and characterization of oxazinane derivatives due to their potential biological activities. Studies have shown that certain oxazinane derivatives exhibit promising pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer activities. The specific structure of 2,2-diethyl-6-propyl-1,3-oxazinane has been investigated for its potential as a lead compound in the development of new therapeutic agents.
The synthesis of 2,2-diethyl-6-propyl-1,3-oxazinane typically involves multistep reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate amine with a cyclic ketone or aldehyde in the presence of a suitable catalyst. The resulting intermediate is then further modified to introduce the desired substituents on the nitrogen atom.
In terms of physical properties, 2,2-diethyl-6-propyl-1,3-oxazinane is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and formulations.
The biological activity of 2,2-diethyl-6-propyl-1,3-oxazinane has been evaluated in several studies. In vitro assays have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have shown that it possesses antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.
In the context of drug development, 2,2-diethyl-6-propyl-1,3-oxazinane has been explored as a potential lead compound for the treatment of inflammatory diseases and infections. Its unique structure and favorable biological profile make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently investigating structural modifications to enhance its potency and selectivity while minimizing potential side effects.
Beyond its pharmaceutical applications, 2,2-diethyl-6-propyl-1,3-oxazinane has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metalorganic frameworks (MOFs). These materials have potential applications in areas such as gas storage, catalysis, and drug delivery systems.
In conclusion, 2,2-diethyl-6-propyl-1,3-oxazinane (CAS No. 2168172-04-9) is a versatile compound with promising applications in both pharmaceutical research and materials science. Its unique structural features and favorable biological properties make it an important subject for ongoing research and development efforts. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow further in the coming years.
2168172-04-9 (2,2-diethyl-6-propyl-1,3-oxazinane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)